3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-3-[[2-(2-propan-2-ylphenoxy)acetyl]amino]propanoic acid
• InChI: InChI=1S/C22H27NO6/c1-14(2)16-7-5-6-8-18(16)29-13-21(24)23-17(12-22(25)26)15-9-10-19(27-3)20(11-15)28-4/h5-11,14,17H,12-13H2,1-4H3,(H,23,24)(H,25,26)
• InChI Key: FFUJSBLQNDHRCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCC(=O)NC(CC(=O)O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C22H27NO6
• Molecular Weight: 401.5 g/mol

Description

3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid, also known as DIPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid works by inhibiting the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down endocannabinoids in the body. Endocannabinoids are natural compounds that play a role in regulating pain, inflammation, and other physiological processes. By inhibiting FAAH, 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid increases the levels of endocannabinoids in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, protect against oxidative stress, and improve cognitive function. 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid has also been shown to have anti-tumor effects and may be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid in lab experiments is its specificity for FAAH inhibition. This allows researchers to study the effects of endocannabinoids in a more targeted manner. However, 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for the study of 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid. One area of research is the development of more stable and soluble analogs of 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid. Another area of research is the investigation of 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid's potential use in the treatment of other diseases, such as epilepsy and anxiety disorders. Additionally, more studies are needed to fully understand the mechanism of action of 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid and its effects on the body.
Conclusion:
In conclusion, 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid is a chemical compound that has shown promise in the field of therapeutic research. Its specificity for FAAH inhibition and its potential for the treatment of various diseases make it an important area of study. Further research is needed to fully understand its mechanism of action and to develop more effective analogs.

Scientific Research Applications

3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, neuroprotective, and anti-tumor properties. 3-(3,4-dimethoxyphenyl)-3-{[(2-isopropylphenoxy)acetyl]amino}propanoic acid has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and multiple sclerosis.